(Z)-3-(((2,3-dimethylphenyl)amino)methylene)-1-(3-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(2,3-dimethylanilino)methylidene]-1-[(3-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C22H19FN2O3S2/c1-14-5-3-8-18(15(14)2)24-12-20-21(26)22-19(9-10-29-22)25(30(20,27)28)13-16-6-4-7-17(23)11-16/h3-12,24H,13H2,1-2H3/b20-12-
• InChI Key: OBCCMZALTYMSPG-NDENLUEZSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC(=CC=C4)F)C
• Isomeric SMILES: CC1=C(C(=CC=C1)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC(=CC=C4)F)C
• Molecular Formula: C22H19FN2O3S2
• Molecular Weight: 442.5 g/mol

Description

(Z)-3-(((2,3-dimethylphenyl)amino)methylene)-1-(3-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C22H19FN2O3S2 and its molecular weight is 442.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research on structurally related compounds emphasizes innovative synthetic routes and the reactivity of such complex molecules. For example, the synthesis of various thiadiazine and thiophene derivatives has been explored, demonstrating methodologies that might be applicable to the synthesis and functionalization of the compound . These processes often involve reactions under specific conditions to achieve the desired structural features and functionalities (Khumalo et al., 2018; Acharya et al., 2017).

Molecular Design and Applications

Studies on related compounds often focus on the design and potential applications of the molecules, such as their use in the development of novel materials or as intermediates in the synthesis of more complex chemical entities. For example, the design of oligothiophenes for multidimensional nanoarchitectures showcases the potential utility of complex molecules in materials science and engineering (Mishra et al., 2009).

Optical and Electronic Properties

The investigation into the fluorescence and photochemical behavior of stilbene derivatives highlights the importance of structural modifications in tuning the optical and electronic properties of molecules. Such studies provide a foundation for understanding how the compound might behave under various conditions and for potential applications in optoelectronics or as fluorescent markers (Yang et al., 2002).

Interactions and Reactivity

Research on the intermolecular interactions and reactivity of similar compounds, including studies on their metalation reactions and subsequent applications in catalysis or material science, may offer insights into the reactivity and potential uses of the compound. Such interactions are critical for understanding the behavior of these molecules in various environments and for designing new reactions or materials (Rit et al., 2014).